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Compound of Interest

Compound Name: (Dichloromethyl)cyclohexane

Cat. No.: B15211015

(Dichloromethyl)cyclohexane: A Technical
Overview for Researchers

For researchers, scientists, and professionals in drug development, this guide provides a
concise technical overview of (Dichloromethyl)cyclohexane, a niche chemical compound.
Due to its limited commercial availability, this document focuses on its known properties and
outlines a speculative synthetic pathway, offering a foundational resource for those considering
its use in novel research applications.

While not readily available from major chemical suppliers, (Dichloromethyl)cyclohexane
(CAS No. 24099-71-6) presents potential as a building block in organic synthesis. Its
dichloromethyl group attached to a cyclohexane ring offers a unique combination of steric bulk
and reactive sites that could be exploited in the development of new chemical entities.

Physicochemical Properties

Quantitative data for (Dichloromethyl)cyclohexane is primarily based on computational
models, as collated in public chemical databases. A summary of these properties is presented
below.
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Property Value Source

Molecular Formula C7H12Cl2 PubChem[1]
Molecular Weight 167.07 g/mol PubChem[1]
IUPAC Name dichloromethylcyclohexane PubChem[1]
CAS Number 24099-71-6 PubChem[1]

WUIZXVIJYDEKPU-
InChl Key PubChem[1]
UHFFFAOYSA-N

SMILES C1CCCc(Cc1)c(clCl PubChem[1]

Commercial Availability

As of late 2025, (Dichloromethyl)cyclohexane is not listed in the catalogs of major chemical
suppliers as a stock item. Researchers interested in this compound would likely need to pursue
custom synthesis.

Experimental Protocols

A specific, validated experimental protocol for the synthesis of (Dichloromethyl)cyclohexane
is not readily available in the public domain. However, based on established principles of
organic chemistry, a hypothetical two-step synthesis can be proposed starting from
commercially available cyclohexanecarboxaldehyde.

Hypothetical Synthesis of (Dichloromethyl)cyclohexane:

e Reduction of Cyclohexanecarboxaldehyde to Cyclohexylmethanol: The initial step would
involve the reduction of the aldehyde group of cyclohexanecarboxaldehyde to a primary
alcohol. A standard reducing agent such as sodium borohydride (NaBHa4) in an alcoholic
solvent like methanol or ethanol would be suitable for this transformation. The reaction would
likely proceed at room temperature, followed by an aqueous workup to isolate the
cyclohexylmethanol.

» Dichlorination of Cyclohexylmethanol: The resulting cyclohexylmethanol could then be
subjected to a dichlorination reaction to replace the hydroxyl group with two chlorine atoms.
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A common reagent for this type of transformation is thionyl chloride (SOCI2), often in the
presence of a base like pyridine to neutralize the HCI byproduct. This reaction typically
requires heating and careful control of conditions to avoid side reactions. Purification would
likely involve distillation under reduced pressure.

It is crucial to note that this proposed synthesis is theoretical and would require significant
experimental optimization and validation.

Logical Workflow for Hypothetical Synthesis

The following diagram illustrates the logical progression of the hypothetical synthesis of
(Dichloromethyl)cyclohexane.
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Hypothetical synthesis of (Dichloromethyl)cyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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